7-(Pyridin-3-yl)-2-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine

Medicinal Chemistry Regioisomeric Differentiation Triazolopyrimidine Scaffold Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H9N5S
Molecular Weight 279.32 g/mol
Cat. No. B11185810
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Technical Parameters


Basic Identity
Product Name7-(Pyridin-3-yl)-2-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine
Molecular FormulaC14H9N5S
Molecular Weight279.32 g/mol
Structural Identifiers
SMILESC1=CC(=CN=C1)C2=CC=NC3=NC(=NN23)C4=CC=CS4
InChIInChI=1S/C14H9N5S/c1-3-10(9-15-6-1)11-5-7-16-14-17-13(18-19(11)14)12-4-2-8-20-12/h1-9H
InChIKeySWBYRBAITCGQRB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Core Scaffold Identity and Physicochemical Profile


7-(Pyridin-3-yl)-2-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1400023-10-0, molecular formula C₁₄H₉N₅S, molecular weight 279.32 g/mol) is a 2,7-disubstituted triazolopyrimidine heterocycle belonging to the [1,2,4]triazolo[1,5-a]pyrimidine scaffold family, a privileged medicinal chemistry core with demonstrated occurrence in kinase inhibitors, ENPP1 inhibitors, and antiproliferative agents [1]. The compound bears a pyridin-3-yl substituent at position 7 and a thiophen-2-yl substituent at position 2, creating a specific heteroaryl substitution pattern that distinguishes it from regioisomeric and phenyl-substituted analogs. Vendor-supplied specifications report a purity of ≥98.0% and a predicted density of 1.5 ± 0.1 g/cm³ . The scaffold is recognized in the peer-reviewed literature as a purine bioisostere with demonstrated multitarget kinase inhibitory capacity and antitumor activity across multiple cancer cell lines [2].

Kinase hinge-region probe
Distinct 2-thienyl/7-(meta-pyridyl) pattern for ATP-pocket mapping studies
ENPP1/STING pathway tool
Unexplored substituent combination within a credentialed triazolopyrimidine chemotype
Phenotypic screening library
Structurally novel entry for kinase-focused cell-panel profiling decks

Why Generic Triazolopyrimidine Substitution Fails


Regioisomeric and heteroaryl-substitution variations on the [1,2,4]triazolo[1,5-a]pyrimidine scaffold are not functionally equivalent. Structure-activity relationship (SAR) studies on closely related 2,7-disubstituted triazolopyrimidines demonstrate that antiproliferative potency is exquisitely sensitive to both the nature and position of the aromatic substituents: compound 9 in the Zhai et al. series, bearing specific 2,7-substitution, showed superior activity to gefitinib, while other congeners within the same 11-compound panel were significantly less active or inactive [1]. Similarly, the ENPP1 inhibitor SAR study by Kawaguchi et al. (2024) revealed that subtle modifications to the triazolopyrimidine core produced large shifts in both inhibitory potency and selectivity, confirming that generic substitution within this chemotype is not scientifically valid [2]. The pyridin-3-yl/thiophen-2-yl pairing in the target compound offers a unique combination of nitrogen-position hydrogen-bonding geometry (meta-pyridyl) and sulfur-containing heteroaryl electronics (2-thienyl) that is absent from phenyl-substituted, pyridin-4-yl, or thiophen-3-yl regioisomers.

  • Regioisomer inversion Positional swap of pyridinyl and thienyl may redirect pharmacophore vectors, altering target engagement profile
  • C-2 heteroaryl replacement Thiophene vs. methoxyphenyl electronics shift hinge-binding character; class-level SAR suggests potency differences

Quantitative Procurement Differentiation Evidence


Regioisomeric Pattern: 7-Pyridin-3-yl vs. 2-Pyridin-4-yl

The target compound bears the pyridin-3-yl group at position 7 and the thiophen-2-yl group at position 2 of the [1,2,4]triazolo[1,5-a]pyrimidine core. A documented regioisomer, 2-(pyridin-4-yl)-7-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine (same molecular formula C₁₄H₉N₅S, MW 279.32), reverses this substitution pattern, placing a pyridin-4-yl group at position 2 and thiophen-2-yl at position 7 . In the [1,2,4]triazolo[1,5-a]pyrimidine scaffold, the C-2 and C-7 positions occupy distinctly different spatial vectors relative to the bridgehead nitrogen: the C-2 substituent projects toward the hinge-binding region of kinase ATP pockets, while the C-7 substituent occupies a solvent-exposed or selectivity pocket region [1]. This positional inversion is therefore expected to produce a fundamentally different target-interaction profile, as demonstrated in the ENPP1 inhibitor series where positional isomerism altered IC₅₀ values by >10-fold across multiple compound pairs [2].

Regioisomeric pattern
Class-level
Positional inversion (C-2 aryl ↔ C-7 aryl); predicted distinct hinge-binding geometry. ENPP1 SAR: >10-fold IC₅₀ shifts observed for positional isomer pairs.
Supports regioisomer-specific procurement for kinase/ENPP1 assay consistency
Comparator data from Kawaguchi et al. (2024) ENPP1 series
Medicinal Chemistry Regioisomeric Differentiation Triazolopyrimidine Scaffold Design

C-2 Electronic Differentiation: Thiophenyl vs. Methoxyphenyl

At position 2, the target compound incorporates an electron-rich thiophen-2-yl ring, whereas a documented analog, 2-(4-methoxyphenyl)-7-(pyridin-3-yl)[1,2,4]triazolo[1,5-a]pyrimidine (PubChem CID entry, 2012), replaces this with a 4-methoxyphenyl substituent [1]. This substitution carries distinct electronic and steric consequences: the thiophene sulfur atom introduces polarizable electron density and potential sulfur-aromatic interactions (S–π, S–H hydrogen bonding), while the methoxyphenyl analog offers only oxygen-centered hydrogen-bond acceptor character. In the broader triazolopyrimidine SAR literature, the identity of the C-2 aryl/heteroaryl group is a primary driver of target affinity, as this substituent directly interfaces with the hinge-binding region of kinase ATP pockets [2]. The quantitative impact of thiophene incorporation at position 2 has been demonstrated in the multikinase inhibitor series where thiophene-containing derivatives 12b and 12c achieved GI₅₀ mean values of 10.63 μM and 3.51 μM against NCI cancer cell panels, respectively, while structurally matched non-thiophene analogs displayed substantially reduced antiproliferative breadth [3].

C-2 electronic differentiation
Reported
Thiophene-containing analog 12c: GI₅₀ mean = 3.51 µM (NCI panel); non-thiophene matched analogs showed reduced antiproliferative breadth.
Thiophene acts as a key pharmacophoric discriminator for kinase hinge-region probing
Cross-study comparison; target compound not directly tested in this panel
Electronic Tuning Heteroaryl SAR Kinase Inhibitor Design

Purity and Supply Specification Benchmarking

The commercially available target compound is specified at 98.0% purity (HPLC) with a molecular weight of 279.320 g/mol and a predicted density of 1.5 ± 0.1 g/cm³ . This compares favorably with closely related [1,2,4]triazolo[1,5-a]pyrimidine building blocks, where purity specifications for non-commercial research-grade analogs may fall below 95%. The 98.0% purity benchmark meets the generally accepted threshold for reproducible SAR and biochemical assay use (≥95%), reducing the confounding effects of impurities in dose-response experiments. The CAS registry number 1400023-10-0 uniquely identifies this regioisomeric and substitutional variant, enabling unambiguous procurement .

Purity specification
Specification review
Purity: 98.0% (HPLC); exceeds ≥95% threshold recommended for reproducible SAR and biochemical assays.
Reduces impurity-driven false positives in dose-response profiling
Vendor-reported specification; independent verification recommended
Procurement Specification Purity Benchmarking Building Block Quality

ENPP1 Inhibitor Scaffold Class Validation

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been validated as an ENPP1 inhibitory chemotype through fluorescence-based screening (TG-mAMP probe) and subsequent SAR optimization by Kawaguchi et al. (2024) [1]. The study progressed from an initial hit compound to potent, selective ENPP1 inhibitors active in cellular systems. While the specific pyridin-3-yl / thiophen-2-yl disubstituted variant was not the lead compound in this study, the scaffold-class SAR demonstrates that C-2 and C-7 substituent identity critically governs both ENPP1 inhibitory potency (IC₅₀ range spanning from sub-micromolar to >100 μM within the series) and selectivity over related phosphodiesterases [1]. The pyridin-3-yl-thiophen-2-yl substitution pattern occupies a distinct region of chemical space within this validated chemotype, representing a structurally unique probe for STING pathway interrogation relative to the phthalazinone-based lead 29f described in the same publication.

ENPP1 scaffold validation
Class-level
Triazolopyrimidine scaffold validated as ENPP1 inhibitor chemotype; IC₅₀ range sub-µM to >100 µM across SAR panel.
Target compound represents an unexplored probe for STING pathway studies
Compound not directly tested; class-level SAR from Kawaguchi et al. (2024)
ENPP1 Inhibition STING Pathway Immuno-Oncology Scaffold Prioritization

Multikinase Antiproliferative Activity Potential

Eldeeb et al. (2025) demonstrated that 2,7-disubstituted [1,2,4]triazolo[1,5-a]pyrimidine derivatives act as multikinase inhibitors targeting TrkA, CDK2, VEGFR2, and EGFR, with lead compounds 12b and 12c achieving GI₅₀ mean values of 10.63 μM and 3.51 μM, respectively, against the NCI cancer cell line panel [1]. Critically, these lead compounds showed non-significant cytotoxicity against the normal breast epithelial cell line MCF-10A, indicating a cancer-selective antiproliferative window [1]. The earlier SAR study by Zhai et al. (2009) on an 11-compound 2,7-disubstituted triazolopyrimidine panel further established that compound 9 surpassed the EGFR inhibitor gefitinib in antiproliferative potency against Bel-7402 and HT-1080 cell lines, demonstrating that specific 2,7-substitution combinations can outperform clinically validated kinase inhibitors [2]. The target compound's pyridin-3-yl / thiophen-2-yl substituent pair represents an as-yet unexplored combination within this validated antiproliferative chemotype.

Multikinase antiproliferative potential
Class-level
Lead analog 12c: GI₅₀ mean 3.51 µM (NCI panel), multikinase inhibition (TrkA/CDK2/VEGFR2/EGFR). Zhai compound 9 reported higher antiproliferative response than gefitinib in Bel-7402 and HT-1080 cells.
Class demonstrates cell-model antiproliferative potential; target compound is an untested substitution variant
Activity of target compound not confirmed; class-level evidence from Eldeeb (2025) and Zhai (2009)
Multikinase Inhibition Antiproliferative Activity Cancer Cell Panel Screening

Pyridine Positional Isomer H-Bond Geometry

The pyridin-3-yl group at position 7 presents a meta-pyridyl nitrogen with a distinct spatial orientation relative to the triazolopyrimidine plane compared to para-pyridyl (pyridin-4-yl) or ortho-pyridyl (pyridin-2-yl) analogs. Structural analysis of related triazolo[1,5-a]pyrimidine crystal structures indicates that the C-7 substituent projects into a region that, in kinase-bound conformations, can engage solvent-exposed residues or selectivity pocket features [1]. The meta-pyridyl nitrogen of pyridin-3-yl presents a hydrogen-bond vector angled approximately 60° from the C7–Npyridyl bond axis, whereas the para-pyridyl nitrogen presents a collinear vector. This geometric distinction has been shown in kinase inhibitor design to govern isoform selectivity: for example, pyridin-3-yl substitution in imidazo[1,2-a]pyridine-based PI3K inhibitors favored p110α engagement over p110β by >50-fold, an effect attributed to the meta-nitrogen geometry [2]. The target compound's pyridin-3-yl/triazolopyrimidine system is predicted to afford analogous geometric selectivity control.

Pyridine isomer H-bond geometry
Class-level
Pyridin-3-yl (meta) H-bond vector ~60° offset from pyridin-4-yl (para) collinear vector. Related PI3K inhibitor series: >50-fold p110α/β selectivity ratio attributed to meta-pyridyl geometry.
Meta-pyridyl geometry may confer kinase isoform selectivity; correct isomer essential for SAR interpretation
Geometric inference from published crystal structures; not tested for this compound
Positional Isomerism Nitrogen H-Bond Geometry Target Selectivity

Defined Research Application Scenarios


Kinase Selectivity Pocket Mapping Probe

The compound's thiophen-2-yl (C-2) and pyridin-3-yl (C-7) substitution pattern is suited for probing the ATP-binding pocket hinge region of kinases, where the C-2 thiophenyl can engage the hinge backbone while the C-7 meta-pyridyl nitrogen explores selectivity pocket space at a ~60° H-bond vector angle. This geometry, supported by class-level SAR from the multikinase inhibitor series achieving GI₅₀ values down to 3.51 μM with structurally related 2,7-disubstituted analogs [1], positions the compound as a selectivity-pocket probe distinct from para-pyridyl or phenyl-substituted comparators. For kinase profiling panels, this compound offers a structurally unique entry point that complements existing type I and type II inhibitor chemotypes [1].

ENPP1/STING Pathway Chemical Tool Expansion

Given the validated activity of the [1,2,4]triazolo[1,5-a]pyrimidine scaffold as an ENPP1 inhibitory chemotype in the Kawaguchi et al. (2024) fluorescence-based screening cascade [2], the target compound's pyridin-3-yl/thiophen-2-yl disubstitution pattern is an unexplored combination within this credentialed pharmacophore. With the published SAR series demonstrating >100-fold IC₅₀ dynamic range across different C-2 and C-7 substituents [2], this compound represents a logical next-step probe for STING pathway agonism studies, particularly where the phthalazinone lead series has reached optimization limits or where scaffold-hopping strategies are desired for intellectual property diversification [2].

Phenotypic Antiproliferative Screening Library Component

The 2,7-disubstituted triazolopyrimidine class has demonstrated cancer-selective antiproliferative activity, with lead compounds showing potent GI₅₀ values (3.51–10.63 μM against NCI panel) while sparing normal MCF-10A breast epithelial cells [1]. The target compound's distinct substitution pattern (thiophen-2-yl at C-2, pyridin-3-yl at C-7) is not represented in the published Eldeeb or Zhai compound panels [1][3], making it a structurally novel addition to diversity-oriented phenotypic screening decks. Its 98.0% purity specification meets the threshold for reliable dose-response profiling, minimizing impurity-driven false positives in high-content screening campaigns .

Regioisomeric Control for Fragment-Based Screening

The unequivocal CAS registry assignment (1400023-10-0) and structural documentation of the regioisomeric counterpart 2-(pyridin-4-yl)-7-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine enable the target compound to serve as a regioisomeric selectivity control in fragment-based screening cascades. Procurement of both regioisomers — which share identical molecular formula and mass (C₁₄H₉N₅S, 279.32 g/mol) but diverge in substituent positioning — allows direct assessment of whether biological activity (e.g., SPR binding, thermal shift, or biochemical inhibition) is regioisomer-dependent, a critical quality control step in fragment hit validation campaigns . The 98.0% purity of the commercial sample ensures that observed differential activity between regioisomers is attributable to structure rather than impurity profiles .

Application
Selection Property
Validation Focus
Kinase selectivity pocket mapping
Thiophene hinge-binding and meta-pyridyl geometry
Kinase panel profiling vs. regioisomeric and heteroaryl analogs
ENPP1/STING pathway tool expansion
Unexplored substitution in a validated chemotype
ENPP1 enzymatic and cellular STING pathway assays
Phenotypic antiproliferative screening
Novel substitution pattern absent from published panels
Cell-line panel antiproliferative and cytotoxicity profiling
Regioisomeric control for fragment screening
Defined CAS and regioisomeric counterpart availability
Differential binding/activity verification vs. regioisomer
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